Cas no 5588-21-6 (2-Propenamide,3-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Propenamide,3-(3,4,5-trimethoxyphenyl)-
• CAS No: 5588-21-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 368815
• PubChem ID: 6154037
• Update Time: 2025-04-19

2-Propenamide,3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(3,4,5-trimethoxyphenyl)-
• (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• 3,4,5-Trimethoxycinnamamide
• 3,4,5-Trimethoxy-trans-zimtsaeureamid
• CINNAMAMIDE,3,4,5-TRIMETHOXY
• Cintramida [INN-Spanish]
• Cintramide
• Cintramidum [INN-Latin]
• Cintriamide
• Cintriamide [USAN]
• Propenamide,3-(3,4,5-trimethoxyphenyl)
• CCG-213087
• Cintramide (INN)
• 3,5-Trimethoxycinnamamide
• 5588-21-6
• 322408-23-1
• 3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CL 36746
• SCHEMBL9444357
• Q27266124
• Tox21_113833
• (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enimidic acid
• UNII-731Q8KH51G
• AB01562987_01
• 2-Propenamide, 3-(3,4,5-trimethoxyphenyl)-
• 2-Propenamide,4,5-trimethoxyphenyl)-
• NSC-760353
• DTXSID3057775
• CINNAMAMIDE, 3,4,5-TRIMETHOXY-
• Propenamide, 3-(3,4,5-trimethoxyphenyl)-
• Cinnamamide,4,5-trimethoxy-
• NSC760353
• EN300-6488946
• NCGC00253714-01
• NSC-170963
• SCHEMBL123179
• NSC170963
• Cintramida
• Cintramide [INN]
• Propenamide,4,5-trimethoxyphenyl)-
• NSC 170963
• Pharmakon1600-01502553
• CAS-5588-21-6
• SR-01000944178
• C. I. 36746
• WLN: ZV1U1R CO1 DO1 EO1
• Cintramidum
• C.L. 36746
• HMS3264J05
• AKOS022261219
• SR-01000944178-1
• CHEMBL2107098
• DTXCID4031564
• Cintriamide (USAN)
• D02647
• 731Q8KH51G
• NS00123281
• DTXSID80859917

• Inchi： 1S/C12H15NO4/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3/h4-7H,1-3H3,(H2,13,14)/b5-4+
• InChI Key： LRLKZVMLJBNNPE-SNAWJCMRSA-N
• SMILES： O(C)C1C(=CC(/C=C/C(N)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 70.8

Experimental Properties

• Density: 1.167
• Boiling Point: 449.2°Cat760mmHg
• Flash Point: 233.9°C
• Refractive Index: 1.56
• PSA: 70.78000
• LogP: 1.91120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides